N-Methylbicyclo[1.1.1]pentan-1-amine

• CAS: 1882089-75-9

Core Science & Biosynthesis

Bicyclo[1.1.1]pentan-1-amine Derivatives: A Technical Guide to Benzene Bioisosterism

Executive Summary

The replacement of phenyl rings with saturated bioisosteres is a dominant strategy in modern medicinal chemistry to improve physicochemical properties without compromising potency. Among these, bicyclo[1.1.1]pentan-1-amine (BCP-amine) has emerged as a premier surrogate for para-substituted anilines.

This guide analyzes the structural, electronic, and synthetic parameters of BCP-amines. Unlike classical bioisosteres, BCP-amines offer a unique combination of linear exit vectors , reduced lipophilicity , and metabolic resilience , albeit with a significant shift in basicity that requires careful modulation.

Part 1: Structural & Physicochemical Justification[1]

The "Escape from Flatland"

Aromatic rings, while ubiquitous, contribute to poor solubility and non-specific binding due to their planarity and high lipophilicity. Increasing the fraction of sp³-hybridized carbons (

) correlates with improved clinical success.

• Geometry: The BCP scaffold maintains the 180° substituent orientation of a para-phenyl ring but with a significantly shorter distance between bridgehead carbons.

• Electronic Profile: The BCP core is electron-withdrawing due to the high s-character of the C-C bonds in the strained cage, yet it lacks the

  -system of benzene.

Comparative Metrics: Aniline vs. BCP-Amine

The most critical consideration when swapping an aniline for a BCP-amine is the dramatic shift in basicity.

Property	para-Substituted Aniline	BCP-Amine Bioisostere	Impact on Drug Design
Hybridization	sp² (Planar)	sp³ (3D Rigid)	Increases solubility; disrupts -stacking.
Exit Vector Angle	180°	180°	Preserves binding pocket geometry.
C1-C4/C1-C3 Distance	~2.8 Å	~1.9 Å	BCP is shorter; may require linker adjustment.
Basicity (pKa of conjugate acid)	~4.6 (Weak Base)	~8.0 - 9.0 (Stronger Base)	Critical: BCP-amine is protonated at physiological pH.
LogP	High	Low	Improves metabolic stability and solubility.
Metabolic Liability	Epoxidation, Quinone formation	Bridgehead hydroxylation	Eliminates toxic metabolite risks (e.g., AMES +).

Expert Insight: The pKa shift is the primary failure mode in BCP replacements. An aniline in a kinase inhibitor hinge-binding region often acts as a hydrogen bond donor/acceptor with low ionization. Replacing it with a BCP-amine creates a cationic center at pH 7.4, which can kill potency due to desolvation penalties or electrostatic repulsion, unless the binding pocket contains a complementary aspartate/glutamate residue.

Part 2: Synthetic Accessibility & Protocols

The synthesis of BCP-amines predominantly relies on [1.1.1]propellane , a highly strained tricyclic hydrocarbon.[1]

Safety Advisory: Handling [1.1.1]Propellane

[1.1.1]Propellane is unstable and can polymerize or decompose explosively if concentrated neat.

• Storage: Store as a dilute solution (typically in ether/pentane) at -78°C or -20°C.

• Handling: Never concentrate to dryness. Use essentially immediately after preparation or titration.

Core Synthetic Workflow

The most robust method for accessing BCP-amines is the strain-release amination or radical addition across the central bond.

Diagram: Synthetic Decision Tree

Caption: Primary synthetic routes from [1.1.1]propellane to BCP-amine derivatives.

Protocol: Radical Amination (General Procedure)

This protocol utilizes a radical initiator to add an amine across the propellane bond.

Reagents:

• [1.1.1]Propellane (0.3 M in Et₂O)

• Secondary amine (1.0 equiv)

• Benzoyl peroxide (BPO) or AIBN (catalytic)

• Solvent: THF or MeOH

Step-by-Step:

• Preparation: Charge a flame-dried Schlenk flask with the secondary amine and solvent under Argon.

• Addition: Add the [1.1.1]propellane solution dropwise at 0°C.

• Initiation: Add the radical initiator (BPO).

• Reaction: Warm to room temperature and stir for 4–12 hours. The strain energy release drives the reaction.

• Workup: Carefully evaporate volatiles (ensure propellane is consumed). Purify via column chromatography.

  • Note: BCP-amines are polar; use DCM/MeOH/NH₃ eluent systems.

Part 3: Medicinal Chemistry Applications & Case Studies

Case Study: BMS-708,163 (Gamma-Secretase Inhibitor)

This is the seminal example of BCP bioisosterism.

• Original Molecule: Contained a para-fluorophenyl ring.[2]

• Issue: High lipophilicity limited oral bioavailability; metabolic clearance was rapid.

• BCP Modification: Replacement of the phenyl ring with a BCP moiety.[3][4]

• Outcome:

  • Solubility: Increased >10-fold.

  • Permeability: Improved due to reduced LogP.

  • Metabolic Stability: The BCP core resisted P450 degradation better than the phenyl ring.

  • Potency: Maintained (Exit vectors aligned sufficiently).

Strategic Implementation Logic

When should you deploy a BCP-amine?

Caption: Decision matrix for deploying BCP bioisosteres in lead optimization.

Part 4: Challenges & Future Directions

The Basicity Challenge

As noted, the high pKa of BCP-amines (approx 8–9) compared to anilines (approx 4–5) can be detrimental.

• Solution: Fluorination . Introducing fluorine atoms on the BCP cage (e.g., 2,2-difluorobicyclo[1.1.1]pentan-1-amine) inductively withdraws electron density, lowering the pKa of the amine closer to that of an aniline, restoring the electronic balance while keeping the sp³ character.

Metabolic "Soft Spots"

While BCP eliminates aromatic oxidation, the bridgehead C-H bonds are susceptible to oxidative metabolism (hydroxylation).

• Mitigation: Substitution at both bridgeheads (1,3-disubstitution) or fluorination of the methylene bridges blocks these sites.

References

• Stepan, A. F., et al. (2012). "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry. [Link]

• Mykhailiuk, P. K. (2019).[1] "Bicyclo[1.1.1]pentanes: Synthesis and Application in Medicinal Chemistry." Organic & Biomolecular Chemistry. [Link]

• Gianatassio, R., et al. (2016).[5] "Strain-Release Amination." Science. [Link]

• Bunker, K. D., et al. (2020). "Scalable Synthesis of Bicyclo[1.1.1]pentan-1-amine via Radical Amination." Organic Letters. [Link]

• Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. [Link]

Sources

• 1. The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Propellane-free access to bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines [frontiersin.org]

N-Methylbicyclo[1.1.1]pentan-1-amine: A Three-Dimensional Bioisostere for Escaping Flatland in Modern Drug Discovery

An In-Depth Technical Guide

Executive Summary

The paradigm of "escape from flatland" has become a guiding principle in contemporary medicinal chemistry, advocating for a shift away from flat, aromatic, sp²-rich molecular architectures toward more three-dimensional, saturated, sp³-rich scaffolds.[1][2] This strategic pivot is driven by the well-documented liabilities associated with planar aromatic rings, including poor aqueous solubility, susceptibility to oxidative metabolism, and a propensity for non-specific protein binding, all of which contribute to high attrition rates in clinical development.[1][3][4] Bicyclo[1.1.1]pentanes (BCPs) have emerged as a premier solution, acting as rigid, three-dimensional bioisosteres for para-substituted phenyl rings and other linear motifs.[3][4][5] This guide focuses on a key exemplar of this class, N-Methylbicyclo[1.1.1]pentan-1-amine, to provide an in-depth technical analysis of its role in addressing the challenges of "flatland." We will explore the underlying scientific rationale, synthetic accessibility, and profound impact on physicochemical and pharmacokinetic properties that position this and related BCP scaffolds as indispensable tools for the modern drug hunter.

The "Flatland" Problem in Medicinal Chemistry

For decades, drug discovery has been dominated by molecules rich in aromatic rings, largely due to the synthetic tractability of sp²-carbon chemistry.[3] However, this "flatland" approach has inadvertently introduced a systematic bias toward properties that are often suboptimal for clinical success. An overabundance of planar, aromatic structures frequently leads to a cascade of undesirable characteristics.

• Poor Physicochemical Properties : The planarity and hydrophobicity of aromatic rings promote strong crystal lattice packing and low aqueous solubility.[1]

• Metabolic Instability : Aromatic rings are prime substrates for cytochrome P450 (CYP450) enzymes, leading to oxidative metabolism.[3] This not only creates a metabolic liability, reducing the drug's half-life, but can also produce reactive intermediates such as arene oxides.[3]

• Non-Specific Binding : The "greasy" nature of aromatic systems often results in non-specific binding to off-target proteins, which can contribute to toxicity.[3][6]

A key metric to quantify a molecule's three-dimensionality is the fraction of sp³-hybridized carbons (Fsp³), defined as the number of sp³ carbons divided by the total carbon count. Analysis of compounds progressing through clinical trials reveals a clear trend: the average Fsp³ increases from early discovery stages (0.36) to marketed drugs (0.47), suggesting a strong correlation between three-dimensionality and clinical success.[1]

Caption: Bioisosteric replacement of a 2D phenyl ring with a 3D BCP core.

N-Methylbicyclo[1.1.1]pentan-1-amine: A Key Building Block

N-Methylbicyclo[1.1.1]pentan-1-amine serves as a saturated, three-dimensional bioisostere for N-methylaniline and related arylamines. [7][8]The incorporation of the BCP core in place of the phenyl ring provides a direct route to improving a molecule's drug-like properties by increasing its Fsp³ character and disrupting planarity. A comparison of their calculated physicochemical properties starkly illustrates the advantages conferred by the BCP scaffold.

Property	N-Methylaniline	N-Methylbicyclo[1.1.1]pentan-1-amine	Rationale for Improvement
Structure	C₇H₉N	C₆H₁₁N	Replacement of C₆H₄ ring with C₅H₈ core
Molecular Weight	107.15	97.16	Lower molecular weight
cLogP	1.63	1.25 (estimated)	Reduced lipophilicity, less "greasy"
Fsp³	0.14 (1/7)	1.00 (6/6)	Complete saturation, maximized 3D character
TPSA	12.03 Ų	12.03 Ų	Polar surface area remains constant
Metabolic Liability	High (Ring oxidation, N-dealkylation)	Low (Saturated core is robust)	Avoids CYP450-mediated aromatic oxidation [3]

Calculated properties are estimates and can vary by algorithm. TPSA = Topological Polar Surface Area.

The data clearly shows that replacing the phenyl ring with the BCP core significantly increases the Fsp³ count and reduces lipophilicity (cLogP) while maintaining the key nitrogen functionality and its contribution to the polar surface area. This translates directly to improved solubility and metabolic stability.

Synthetic Accessibility: From Challenge to Routine

The widespread adoption of BCPs was historically hampered by challenging, low-yield syntheses. [7]However, recent advances have made key BCP building blocks, including the parent amine, readily accessible on a large scale. A cornerstone of modern BCP synthesis is the use of [1.1.1]propellane, a highly strained intermediate that readily undergoes strain-release reactions with a variety of reagents. [5][7][9] A general and scalable synthesis of Bicyclo[1.1.1]pentan-1-amine hydrochloride has been reported, making it a commercially available starting material. [10]Subsequent N-methylation is a standard transformation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines [frontiersin.org]
• 8. Synthetic routes to bicyclo[1.1.1]pentylamines: booming toolkits for drug design - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. chinesechemsoc.org [chinesechemsoc.org]
• 10. Bicyclo[1.1.1]pentan-1-amine as Bioisostere of Benzene Ring | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

N-Methylbicyclo[1.1.1]pentan-1-amine molecular weight and formula

Executive Summary

N-Methylbicyclo[1.1.1]pentan-1-amine (N-Me-BCP-amine) represents a critical motif in modern "Escape from Flatland" medicinal chemistry. As a high-Fsp³ bioisostere for N-methylaniline and N-tert-butylamine, this scaffold offers a strategic solution to common drug attrition issues: poor aqueous solubility, rapid metabolic clearance, and nonspecific binding.[1]

This technical guide provides a comprehensive analysis of the molecule’s physicochemical properties, synthetic accessibility, and application in lead optimization.[1] It is designed to serve as a reference for researchers transitioning from planar aromatic scaffolds to saturated bicyclic systems.

Chemical Identity & Physicochemical Profile

The following data characterizes the N-Methylbicyclo[1.1.1]pentan-1-amine free base and its common hydrochloride salt.

Table 1: Molecular Specifications

Property	Data	Notes
IUPAC Name	N-Methylbicyclo[1.1.1]pentan-1-amine
Common Name	N-Me-BCP-amine
CAS (Free Base)	1882089-75-9	Volatile liquid; prone to carbamate formation in air.
CAS (HCl Salt)	1886967-09-4	Stable solid; preferred for storage.
Formula (Free Base)	C₆H₁₁N
Formula (HCl Salt)	C₆H₁₂ClN
Molecular Weight	97.16 g/mol (Free Base)133.62 g/mol (HCl Salt)
pKa (Conjugate Acid)	~8.3 – 8.7	Significantly more basic than aniline (4.6), less basic than piperidine (11.2).
ClogP	~0.76	Lower lipophilicity compared to N-methylaniline.
H-Bond Donors/Acceptors	1 / 1	Secondary amine functionality.

Structural Biology & Bioisosterism

The utility of N-Me-BCP-amine lies in its ability to mimic the spatial volume of a phenyl ring or tert-butyl group while altering electronic properties.

The "Saturated Bioisostere" Paradigm

Replacing a planar phenyl ring with a BCP core (a "saturated bioisostere") drastically changes the vector of attached substituents.

• Geometry: The BCP bridgehead carbons are collinear (180°), mimicking the para-substitution vector of benzene perfectly.

• Basicity Modulation: The bridgehead carbon has high s-character (similar to an alkyne), which lowers the pKa of the attached amine compared to standard alkyl amines. This prevents the "cationic trapping" often seen with highly basic secondary amines in lysosomes.

Diagram: Bioisosteric Replacement Logic

The following diagram illustrates the strategic replacement of N-methylaniline with the BCP analog to improve physicochemical parameters.

Figure 1: Transition from planar aromatics to BCP scaffolds improves solubility and metabolic stability while maintaining exit vectors.[1]

Synthetic Methodologies

While direct amination of [1.1.1]propellane is possible, it requires specialized handling of volatile gases.[1] For standard medicinal chemistry labs, the Curtius Rearrangement Route starting from the commercially available acid is the most robust and self-validating method.

Protocol: Synthesis via Curtius Rearrangement

Objective: Synthesis of N-Methylbicyclo[1.1.1]pentan-1-amine HCl from Bicyclo[1.1.1]pentane-1-carboxylic acid.

Reagents:

• Starting Material: Bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 56842-95-6)

• DPPA (Diphenylphosphoryl azide)

• tert-Butanol (t-BuOH)

• Sodium Hydride (NaH) / Methyl Iodide (MeI)

• HCl (4M in Dioxane)

Step-by-Step Workflow:

• Boc-Protection (Curtius):

  • Dissolve the carboxylic acid (1.0 eq) in t-BuOH/Toluene.

  • Add Triethylamine (1.2 eq) and DPPA (1.1 eq).

  • Heat to 80°C for 4 hours. The isocyanate intermediate is trapped by t-BuOH.

  • Validation: LCMS shows mass of Boc-amino-BCP (M+H-Boc or M+Na).

  • Workup: Aqueous wash (NaHCO₃), dry, and concentrate.[1][2]

• N-Methylation:

  • Dissolve Boc-amino-BCP in dry DMF at 0°C.

  • Add NaH (1.5 eq, 60% dispersion). Stir 30 min (gas evolution).

  • Add MeI (1.2 eq) dropwise. Warm to RT and stir 2 hours.

  • Causality: The Boc group acidifies the N-H proton, allowing clean deprotonation and methylation without over-alkylation (quaternization) which occurs with free amines.

• Deprotection:

  • Dissolve the N-Me-N-Boc intermediate in DCM.

  • Add 4M HCl in Dioxane (5 eq). Stir 2 hours.

  • Concentrate in vacuo. Triturate with diethyl ether to obtain the white solid HCl salt.

Diagram: Synthesis Workflow

Figure 2: Robust synthetic route avoiding the handling of volatile [1.1.1]propellane gas.

Handling & Stability

• Volatility: The free base of N-Me-BCP-amine is highly volatile and hygroscopic. It readily absorbs CO₂ from the air to form carbamates.

• Storage: Always store as the HCl salt at -20°C or 4°C.

• Free-Basing Protocol: If the free amine is required for a reaction (e.g., nucleophilic substitution):

  • Suspend the HCl salt in DCM.

  • Shake with saturated aqueous Na₂CO₃ (do not use NaOH if sensitive esters are present).

  • Separate organic layer, dry over MgSO₄.[1]

  • Use immediately. Do not concentrate to dryness under high vacuum, or you will lose the compound. Use the solution directly.

References

• Stepan, A. F., et al. (2012).[1][2][3] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry.

• Bunker, K. D., et al. (2011).[1][4] "Scalable Synthesis of 1-Bicyclo[1.1.1]pentylamine via a Hydrohydrazination Reaction." Organic Letters.

• Mykhailiuk, P. K. (2015). "Saturated Bioisosteres of Benzene: Where to Go Next?" Chemistry – A European Journal.

• Levterov, V. V., et al. (2020).[1][3] "Bicyclo[1.1.1]pentanes: The Last Frontier of Saturated Bioisosteres." Angewandte Chemie International Edition.

Sources

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• 2. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. namiki-s.co.jp [namiki-s.co.jp]
• 4. Scalable synthesis of 1-bicyclo[1.1.1]pentylamine via a hydrohydrazination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: N-Methyl-bicyclo[1.1.1]pentan-1-amine as a Key Building Block for Pharmaceutical Intermediates

Abstract

The bicyclo[1.1.1]pentane (BCP) scaffold has rapidly emerged as a critical structural motif in modern medicinal chemistry, primarily serving as a non-aromatic, rigid bioisostere for para-substituted phenyl rings. Its unique three-dimensional structure and favorable physicochemical properties can lead to improved metabolic stability, solubility, and target engagement. This application note provides a comprehensive guide to the use of N-methyl-bicyclo[1.1.1]pentan-1-amine, a key secondary amine building block, in the synthesis of pharmaceutical intermediates. We present its core properties, detailed safety and handling protocols, and a robust, step-by-step methodology for its incorporation into molecules via amide coupling, a cornerstone reaction in drug discovery.

Introduction: The Value of the BCP Scaffold

In the pursuit of novel therapeutics, medicinal chemists continually seek to navigate and optimize chemical space. A prominent strategy involves the use of bioisosteres—substituents or groups with similar physical or chemical properties that produce broadly similar biological effects. The bicyclo[1.1.1]pentylamine (BCPA) moiety has been increasingly adopted as a "saturated bioisostere" for aniline and its derivatives. Replacing a flat, aromatic ring with the rigid, three-dimensional BCP cage can significantly alter a compound's pharmacological profile, often improving properties such as:

• Solubility: The non-planar structure disrupts crystal packing and can enhance aqueous solubility.

• Metabolic Stability: The BCP core is resistant to oxidative metabolism that typically occurs on aromatic rings.

• Lipophilicity: It provides a means to modulate lipophilicity (LogP) in a controlled, vector-oriented manner.

• Target Engagement: The defined exit vectors of the BCP scaffold allow for precise spatial orientation of substituents, potentially leading to improved binding affinity.

The secondary amine, N-methyl-bicyclo[1.1.1]pentan-1-amine, offers an additional layer of modulation. The N-methyl group can enhance metabolic stability against N-dealkylation and fine-tune basicity (pKa) and hydrogen bonding capacity compared to its primary amine counterpart, making it a valuable tool in drug design.

Physicochemical Properties and Safety

A thorough understanding of a reagent's properties and hazards is paramount for safe and successful experimentation.

Compound Properties

The key physicochemical data for N-methyl-bicyclo[1.1.1]pentan-1-amine are summarized below.

Property	Value	Source
Chemical Name	N-methyl-bicyclo[1.1.1]pentan-1-amine	-
CAS Number	1882089-75-9	[1]
Molecular Formula	C₆H₁₁N	[1]
Molecular Weight	97.16 g/mol	[1]
Physical Form	Solid (hydrochloride salt)	[2]
Topological Polar Surface Area (TPSA)	12.03 Ų	[1]
Computed LogP	0.7583	[1]
Storage Conditions	2-8°C, Sealed in dry environment	[1]

Safety and Handling

N-methyl-bicyclo[1.1.1]pentan-1-amine and its salts are classified as hazardous materials and must be handled with appropriate precautions.[2] The free base is a volatile and corrosive amine.

• Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical splash goggles.[3]

• Inhalation/Contact: The compound is harmful if swallowed or in contact with skin and causes skin and eye irritation.[2] Avoid breathing dust, fumes, or vapors. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[4]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong acids and oxidizing agents. Keep the container tightly sealed. The hydrochloride salt is hygroscopic and should be stored under an inert atmosphere.[2]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Unused material and reaction waste should be treated as hazardous chemical waste.

Core Application: Amide Bond Formation

The formation of an amide bond is one of the most fundamental and frequently used reactions in pharmaceutical synthesis. Coupling N-methyl-bicyclo[1.1.1]pentan-1-amine with a carboxylic acid introduces the valuable BCP moiety into a target molecule. However, as a sterically hindered secondary amine, this reaction requires optimized conditions to achieve high yields. Standard coupling reagents may be sluggish, necessitating the use of more potent activators like HATU.[5]

Rationale for Reagent Selection

• Carboxylic Acid: The substrate for acylation. This protocol is generally applicable to a wide range of aromatic and aliphatic carboxylic acids.

• N-methyl-bicyclo[1.1.1]pentan-1-amine HCl: The amine building block. It is often supplied as the hydrochloride salt for improved stability and handling. The free base must be generated in situ or liberated beforehand.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): A highly efficient coupling reagent, particularly effective for sterically hindered substrates and for minimizing racemization.[5][6] It activates the carboxylic acid by forming a highly reactive OAt-active ester.[7][8]

• DIPEA (N,N-Diisopropylethylamine): A non-nucleophilic organic base. Its primary role is to deprotonate the carboxylic acid and the amine hydrochloride salt, allowing them to participate in the reaction.[9] Its steric bulk prevents it from competing with the BCP amine as a nucleophile.

• Solvent (DMF): A polar aprotic solvent that is excellent for dissolving the reactants and facilitating the coupling reaction. Ensure use of anhydrous (dry) DMF to prevent hydrolysis of the activated ester intermediate.

Reaction Mechanism Overview

The HATU-mediated coupling proceeds through a well-defined pathway, which is crucial for understanding reaction kinetics and potential side reactions.

Caption: Mechanism of HATU-mediated amide bond formation.

• Activation: The base (DIPEA) deprotonates the carboxylic acid. The resulting carboxylate anion attacks HATU to form a highly reactive OAt-active ester intermediate, releasing tetramethylurea.[7][8]

• Coupling: The nucleophilic N-methyl BCP amine attacks the activated ester, forming the desired amide bond and releasing HOAt (1-Hydroxy-7-azabenzotriazole).[8]

Detailed Experimental Protocol

This protocol describes the synthesis of a representative amide intermediate from benzoic acid and N-methyl-bicyclo[1.1.1]pentan-1-amine hydrochloride.

Materials and Equipment

• Benzoic Acid (1.0 eq)

• N-methyl-bicyclo[1.1.1]pentan-1-amine hydrochloride (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with magnetic stir bar

• Nitrogen or Argon inlet

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure

Caption: Step-by-step workflow for amide coupling.

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add benzoic acid (1.0 eq), N-methyl-bicyclo[1.1.1]pentan-1-amine hydrochloride (1.1 eq), and HATU (1.2 eq).

• Solvent Addition: Dissolve the solids in anhydrous DMF (to make a ~0.1 M solution based on the carboxylic acid).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by purging with nitrogen or argon.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath. This helps to control the initial exotherm upon base addition.

• Base Addition: Add DIPEA (3.0 eq) dropwise to the stirred solution over 5 minutes. The mixture may turn from a slurry to a clear solution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.

• Workup - Quenching: Upon completion, dilute the reaction mixture with ethyl acetate and water.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x). The bicarbonate wash removes unreacted carboxylic acid and acidic byproducts like HOAt.

• Workup - Drying: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure amide product.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive coupling reagent (hydrolyzed HATU).2. Insufficient base to free the amine.3. "Wet" solvent or reagents.	1. Use fresh, high-quality HATU.2. Ensure at least 2.0 eq of base are used for the HCl salt.3. Use anhydrous solvents and dry reagents thoroughly.
Multiple Byproducts	1. Side reaction with DIPEA (at high temps).2. Epimerization of adjacent chiral centers.3. Dimerization of the carboxylic acid.	1. Maintain reaction at room temperature or below.2. HATU is known to suppress racemization, but confirm product integrity.3. Ensure slow addition of the base at 0°C.
Difficult Purification	1. Tetramethylurea byproduct is water-soluble but can persist.2. Product has similar polarity to starting material.	1. Perform multiple aqueous washes during workup.2. Optimize the chromatography eluent system carefully. Consider an alternative solvent system.

Conclusion

N-methyl-bicyclo[1.1.1]pentan-1-amine is a powerful building block for introducing the desirable BCP scaffold into pharmaceutical intermediates. While its sterically hindered nature presents a synthetic challenge, the use of robust coupling protocols, such as the HATU-mediated method detailed here, enables its efficient incorporation. By understanding the compound's properties, adhering to strict safety protocols, and employing an optimized reaction methodology, researchers can effectively leverage this unique reagent to explore new chemical space and advance drug discovery programs.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Copenhagen Research Portal. [Link]

• 3-Fluoro-N-methylbicyclo[1.1.1]pentan-1-amine hydrochloride. Reagentia. [Link]

• HATU - Wikipedia. Wikipedia. [Link]

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. [Link]

• The Synthesis of Sterically Hindered Amides. ResearchGate. [Link]

• The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]

• HATU, DIPEA Peptide Coupling Mechanism. YouTube. [Link]

• 1-Methylbicyclo[1.1.1]pentane. PubChem. [Link]

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• 2. N-Methylbicyclo[1.1.1]pentan-1-amine hydrochloride | 1886967-09-4 [sigmaaldrich.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
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• 7. HATU - Wikipedia [en.wikipedia.org]
• 8. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 9. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparative Guide: X-ray Crystallography & Bioisosteric Profiling of N-Methylbicyclo[1.1.1]pentan-1-amine

Executive Summary: The "Saturated Phenyl" Paradigm

In modern drug discovery, "escaping flatland" (increasing

character) is a validated strategy to improve solubility and metabolic stability while retaining potency. N-Methylbicyclo[1.1.1]pentan-1-amine (N-Me-BCP-amine) represents a critical bioisostere for -methylaniline (phenyl) and -methyl-tert-butylamine (alkyl).

This guide provides an objective structural comparison of these motifs based on high-resolution X-ray crystallography data. Unlike standard reviews, we focus on the vector fidelity and spatial occupancy that determine whether this scaffold will fit your binding pocket.

Structural Metrics: X-ray Data Comparison

The utility of the BCP scaffold hinges on its ability to mimic the linear exit vectors of a para-substituted phenyl ring while reducing the spatial footprint.[1] The following data is synthesized from small-molecule X-ray structures of HCl and Tosylate salts of the respective amines.

Table 1: Geometric & Electronic Comparison

Data aggregated from Cambridge Structural Database (CSD) and select literature (Stepan et al., Mykhailiuk).

Metric	N-Methylaniline (Phenyl Reference)	N-Me-BCP-amine (The Bioisostere)	-Me- -Butylamine (Alkyl Reference)	Implication
Core Geometry	Planar ( )	Linear / Cage ( )	Tetrahedral ( )	BCP mimics Phenyl linearity but has -Butyl's 3D bulk.
C1–C4/C3 Distance	~2.79 Å (Ring diameter)	~1.85 Å (Bridgehead C1-C3)	~1.54 Å (C-C bond)	Critical: BCP is ~1.0 Å shorter than Phenyl. It is a "contracted" spacer.
Exit Vector Angle	180° (Perfectly linear)	180° (Perfectly linear)	~109.5° (Tetrahedral)	BCP is the only saturated mimic that preserves the 180° vector.
C–N Bond Length	~1.38 Å (Conjugated)	~1.46 Å (Single bond)	~1.47 Å	No conjugation in BCP; N is more basic ( vs ).
Van der Waals Vol.	~78 ų	~62 ų	~58 ų	BCP is smaller than phenyl, reducing steric clashes in tight pockets.

Visualizing the Vector Analysis

The following diagram illustrates why BCP is structurally unique compared to other saturated mimics like Cubane or Bicyclo[2.2.2]octane.

Figure 1: Vector analysis showing BCP as the geometrically superior saturated mimic for linear spacers, despite the shorter bridgehead distance.

Experimental Protocol: Crystallization & Structure Solution

Obtaining high-quality X-ray data for N-Me-BCP derivatives can be challenging due to the high vapor pressure of the free base and the rotational disorder of the methyl group.

A. Synthesis of the Crystallography Candidate

Do not attempt to crystallize the free amine directly; it is often an oil or volatile solid.

• Start Material: [1.1.1]Propellane (generated in situ or commercially sourced).

• Functionalization: Perform radical addition or metallaphotoredox amination to install the N-Methyl amine handle.

• Salt Formation (Crucial Step):

  • Dissolve crude N-Me-BCP-amine in anhydrous Et₂O.

  • Add 1.1 eq of

    -Toluenesulfonic acid (TsOH) or HCl (4M in Dioxane) dropwise.

  • Why TsOH? The tosylate counter-ion provides a rigid aromatic scaffold that aids lattice packing through

    - stacking, anchoring the globular BCP cation.

B. Crystallization Workflow

Use the Vapor Diffusion method for the salt form.

Figure 2: Optimized crystallization workflow for BCP-amine salts to minimize disorder.

Performance Analysis: Physicochemical Implications

The structural changes observed in X-ray data directly translate to physicochemical performance in drug development.

Table 2: The "Bioisostere Benefit"

Comparison of N-Methylaniline vs. N-Methyl-BCP-amine.

Property	Change (Phenyl BCP)	Mechanism (Structural Basis)
Solubility	Increased (10-50x)	Disruption of planar -stacking in the solid state; increased .
LogP (Lipophilicity)	Decreased (~1.0 - 1.5 units)	BCP is a hydrocarbon cage, but lacks the lipophilic surface area of a benzene ring.
Basicity (pKa)	Increased (+4-5 units)	The N-lone pair is no longer conjugated into an aromatic ring. Note: This may require potency re-optimization if the neutral form is required for binding.
Metabolic Stability	Improved	Blocks CYP450 oxidation typical of electron-rich aniline rings.

Strategic Recommendations

When should you deploy the N-Methylbicyclo[1.1.1]pentan-1-amine scaffold?

• The "Solubility Rescue": If your lead compound contains an aniline and suffers from poor solubility or high clearance, BCP is the primary rescue strategy.

• The "Vector Check": If the phenyl ring acts purely as a spacer (holding two groups 180° apart), BCP is ideal. If the phenyl ring engages in

  -stacking with the protein, BCP will likely result in a loss of potency (no -system).

• The "Distance Correction": Because the BCP bridge (1.85 Å) is shorter than Phenyl (2.79 Å), the substituents on the amine may need to be extended (e.g., adding a methylene linker) to maintain interaction distances.

Decision Logic

Figure 3: Decision matrix for selecting BCP over phenyl or other aliphatic isosteres.

References

• Stepan, A. F., et al. (2012).[2] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active

  -Secretase Inhibitor." Journal of Medicinal Chemistry, 55(7), 3414–3424.[2]

• Mykhailiuk, P. K. (2021).[3][4] "Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP)." The Journal of Organic Chemistry, 86(20), 14061–14068.[3][4]

• Measom, N. D., et al. (2016).[5] "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters, 8(1), 43–48.

• Allen, F. H., et al. (1987). "Tables of bond lengths determined by X-ray and neutron diffraction. Part 1. Bond lengths in organic compounds." Journal of the Chemical Society, Perkin Transactions 2, S1-S19.

• PharmaBlock Whitepaper. (2020). "Bicyclo[1.1.1]pentane (BCP) as an sp3 Carbon-rich Bioisostere for para-Phenyl and tert-Butyl Groups."[1][6]

Sources

• 1. 1,3-dibromobicyclo[1.1.1]pentane | 82783-71-9 | Benchchem [benchchem.com]
• 2. Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 6. img01.pharmablock.com [img01.pharmablock.com]

Comparative Metabolic Stability Guide: N-Methyl BCP Amine vs. N-Methyl Aniline

Executive Summary

The Verdict: N-methyl bicyclo[1.1.1]pentan-1-amine (N-methyl BCP amine) represents a superior, metabolically "silent" bioisostere to N-methyl aniline.

While N-methyl aniline is a classic structural alert in drug discovery due to its propensity for bioactivation into toxic quinone imines, the BCP analogue effectively eliminates this liability. By replacing the aromatic phenyl ring with a saturated, high-Fsp³ bicyclic cage, researchers achieve a "metabolic firewall." The BCP amine retains the vector orientation of the aniline but shifts the pKa from ~4.8 to ~8.6, ensuring protonation at physiological pH, drastically reducing intrinsic clearance (

), and eliminating aromatic hydroxylation pathways.

Mechanistic Divergence: Why BCP Wins

The metabolic superiority of N-methyl BCP amine over N-methyl aniline is not accidental; it is a direct consequence of electronic and steric divergence.

A. The Aniline Liability (N-Methyl Aniline)

Anilines are electron-rich aromatic systems that serve as prime substrates for Cytochrome P450 (CYP450) enzymes.

• Bioactivation Risk: The most critical failure mode is the two-electron oxidation of the aromatic ring, leading to the formation of quinone imines . These electrophilic reactive metabolites (RMs) can covalently bind to nucleophilic residues on proteins (e.g., cysteine, lysine), leading to hepatotoxicity and idiosyncratic adverse drug reactions (IADRs).

• Rapid Clearance: The neutral state of anilines at pH 7.4 facilitates rapid passive diffusion into hepatocytes and access to the lipophilic CYP active sites.

• Metabolic Routes:

  • N-Dealkylation: Rapid removal of the methyl group.

  • Ring Hydroxylation: Oxidation at ortho or para positions (precursor to toxicity).

B. The BCP Advantage (N-Methyl BCP Amine)

The bicyclo[1.1.1]pentane cage acts as a saturated, steric shield.

• Metabolic Silence: The BCP cage lacks

  -electrons, rendering it immune to aromatic hydroxylation and quinone imine formation. It physically cannot form the toxic conjugated system associated with aniline bioactivation.

• pKa Shift & Permeability: The bridgehead nitrogen in BCP amine is significantly more basic (pKa

  8.6) than the aniline nitrogen (pKa 4.8). At physiological pH (7.4), the BCP amine exists largely as a cation ( ). This ionization reduces its affinity for the hydrophobic CYP heme pocket, thereby lowering intrinsic clearance ( ).

• Steric Bulk: The rigid, 3D cage structure imposes steric hindrance that can slow down N-demethylation compared to the planar phenyl ring.

C. Comparative Data Summary

Feature	N-Methyl Aniline	N-Methyl BCP Amine	Impact on Drug Design
Hybridization	(Planar, Aromatic)	(3D, Saturated)	BCP increases Fsp³, improving solubility.
pKa (Conj. Acid)	(Neutral at pH 7.4)	(Cationic at pH 7.4)	BCP reduces lipophilic clearance; may affect potency if H-bond acceptor is required.
Major Metabolite	p-Hydroxyaniline / Quinone Imine	Unchanged parent / N-demethylated	BCP eliminates structural alerts for toxicity.
Metabolic Stability	Low ( short)	High ( long)	BCP extends half-life and reduces dosing frequency.
Toxicity Risk	High (Reactive Metabolites)	Low (Inert Scaffold)	BCP is the safer "clean" alternative.

Visualizing the Metabolic Pathways

The following diagram illustrates the divergent metabolic fates of the two scaffolds. Note the "Dead End" for the BCP moiety regarding toxic activation.

Figure 1: Divergent metabolic fates. The red path indicates the toxicity liability of anilines; the green path shows the stability of the BCP scaffold.

Experimental Protocol: Microsomal Stability Assay

To validate the stability difference in your own lab, use this standardized Phase I metabolic stability protocol. This assay measures the intrinsic clearance (

) in liver microsomes.

Materials

• Test Compounds: N-methyl aniline (Control) and N-methyl BCP amine analog (10 mM DMSO stock).

• Microsomes: Pooled Human/Mouse Liver Microsomes (20 mg/mL protein concentration).

• Cofactor: NADPH regenerating system (or 10 mM NADPH solution).

• Quench Solution: Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

Workflow Diagram

Figure 2: Step-by-step workflow for determining intrinsic clearance in liver microsomes.

Detailed Procedure

• Preparation: Dilute test compounds to 1

  M in Phosphate Buffer (100 mM, pH 7.4).

• Pre-incubation: Mix 1

  M compound with liver microsomes (final protein conc. 0.5 mg/mL). Incubate at 37°C for 10 minutes to equilibrate.

• Initiation: Add NADPH (final conc. 1 mM) to start the reaction. Note: Include a "No NADPH" control to check for chemical instability.

• Time Course: At defined intervals (0, 5, 15, 30, 45, 60 min), remove 50

  L aliquots.

• Quenching: Immediately dispense aliquots into 150

  L of ice-cold Acetonitrile containing internal standard. Vortex vigorously.

• Analysis: Centrifuge at 4000 rpm for 20 min. Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot ln(% Remaining) vs. Time. The slope

  determines half-life:

References

• Stepan, A. F., et al. (2012).[1][2][3] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry.

• Mykhailiuk, P. K. (2019).[1] "Saturated bioisosteres of benzene: where to go next?" Organic & Biomolecular Chemistry.

• Denny, R. A., et al. (2017). "Structure-Based Design of Bicyclo[1.1.1]pentane-Derived Inhibitors of Indoleamine-2,3-dioxygenase 1 (IDO1)." ACS Medicinal Chemistry Letters.

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.

Sources

• 1. The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Guide: Mass Spectrometry Profiling of BCP Amine Bioisosteres

Executive Summary: The Bioisostere Challenge

In modern medicinal chemistry, Bicyclo[1.1.1]pentane (BCP) amines have emerged as superior bioisosteres for phenyl rings, tert-butyl groups, and internal alkynes.[1] They offer improved solubility, metabolic stability, and novel IP space while maintaining precise vector alignment.

However, for the analytical scientist, BCPs present a unique challenge. Unlike phenyl rings, which possess a well-documented "aromatic fingerprint" in mass spectrometry (MS), BCPs lack aromaticity and possess immense ring strain (~68 kcal/mol).

This guide objectively compares the MS/MS fragmentation behavior of BCP amines against their phenyl analogs. It provides a technical roadmap for distinguishing these moieties, validating their structural integrity, and identifying metabolites in complex matrices.

Mechanistic Divergence: Aromatic Stability vs. Strain Release

To interpret the spectra, one must understand the driving forces behind the fragmentation.[2]

The Phenyl Paradigm (The Reference)

Aromatic amines (e.g., anilines, benzylamines) fragment via pathways dictated by resonance stabilization.

• Stability: The benzene ring is robust. Fragmentation rarely breaks the ring unless high energy is applied.

• Key Intermediates: Tropylium ion (

  , 91) and Phenyl cation ( , 77).

• Neutral Losses: Loss of HCN (27 Da) is diagnostic for anilines.

The BCP Paradigm (The Challenger)

BCP amines are aliphatic, cage-like structures. They are kinetically stable but thermodynamically strained .

• Instability: Under Collision-Induced Dissociation (CID), the strain energy is released. The "cage" does not survive high collision energies intact in the same way a benzene ring does.

• Key Intermediates: The bridgehead cation is transient. The cage often undergoes rearrangement to acyclic dienes or methylenecyclobutane derivatives.

• Ionization: BCP amines are significantly more basic (

  ) than anilines ( ). Consequently, BCP amines exhibit superior ionization efficiency in positive mode ESI ( ).

Visualizing the Fragmentation Pathways[3][4][5]

The following diagram illustrates the divergent fragmentation logic between a standard Benzylamine derivative and a BCP-amine derivative.

Figure 1: Comparative fragmentation pathways. Note the BCP pathway is driven by strain release leading to ring opening, whereas the Phenyl pathway retains cyclic aromaticity.

Comparative Data: Diagnostic Ions

The following table synthesizes experimental observations for distinguishing these bioisosteres.

Feature	Phenyl Amine (Aniline/Benzyl)	BCP Amine (Bioisostere)	Analytical Implication
Precursor Ion	(Moderate Intensity)	(High Intensity)	BCPs are easier to detect at low concentrations due to higher basicity.
Primary Neutral Loss	(17 Da) or (27 Da)	(17 Da)	Loss of is common to both; look deeper for confirmation.
Diagnostic Fragment 1	91 (Tropylium)	67 ( )	91 is the hallmark of benzyl. 67 indicates the BCP core (often weak due to further fragmentation).
Diagnostic Fragment 2	77 ( )	79/81 (if substituted)	Absence of 77 is a strong negative indicator for Phenyl.
Fragmentation Energy	High CE required to break ring	Low/Med CE breaks cage	BCPs fragment "richly" at lower collision energies (20-30 eV).
Isotope Pattern	Standard Carbon	Standard Carbon	No distinctive isotope difference (unlike Cl/Br).

Experimental Validation Protocol (Self-Validating System)

To confirm the presence of a BCP amine versus a phenyl contaminant or metabolite, follow this protocol. This relies on the "Energy Ramp" technique.

Objective: Differentiate BCP core from Aromatic core using Collision Energy (CE) profiling.

• Instrument: Q-TOF or Orbitrap (High Resolution is critical to separate isobaric interferences).

• Method:

  • Source: ESI Positive.[2]

  • Scan: Product Ion Scan (MS2).

  • Variable: Stepped Collision Energy (e.g., 10, 30, 50 eV).

• Step-by-Step:

  • Step 1 (Low CE - 10 eV): Isolate parent

    .

    • Result: BCP amine should show a strong parent peak (stable protonation).

  • Step 2 (Med CE - 30 eV):

    • Phenyl: Minor fragmentation.[3]

      91 may appear.

    • BCP: Significant fragmentation.[2][4][5] Look for Cluster

      peaks (e.g., 41, 53, 67). The "Cage" begins to shatter into hydrocarbon chains.

  • Step 3 (High CE - 50+ eV):

    • Phenyl:

      77 becomes dominant.

    • BCP: Extensive "shredding" to low mass aliphatics (

      50).

• Validation Check: If you see

  91 or 77, you likely have a Phenyl group, not a BCP. If you see a clean spectrum at Low CE but a "hydrocarbon forest" at High CE without aromatic markers, it confirms the BCP scaffold.

Metabolite Identification Workflow

Metabolic stability is a primary reason for switching to BCPs. However, when they do metabolize, they do not form epoxides or phenols (common toxicophores of phenyls).

Common BCP Metabolites:

• N-Dealkylation: Loss of the amine substituent.

• Bridgehead Oxidation: Formation of BCP-OH (rare but possible).

• Ring Opening: Oxidative cleavage of the cage (usually requires specific enzymatic forcing).

Figure 2: Decision tree for differentiating oxidative metabolites of Phenyl vs. BCP amines.

References

• Stepan, A. F., et al. (2012). "Application of Bicyclo[1.1.1]pentane as a Bioisostere of a Phenyl Ring." Journal of Medicinal Chemistry.

  • Relevance: Foundational text on BCP physical properties and metabolic stability comparison with phenyl rings.

• Mykhailiuk, P. K. (2019).[6] "Bicyclo[1.1.1]pentanes: Synthesis and Application." Organic & Biomolecular Chemistry.

  • Relevance: Detailed review of synthesis and structural characterization, including stability d

• Lovering, F., et al. (2009).[6] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.

  • Relevance: Establishes the "saturation" argument that drives the use of BCPs and explains the solubility/ioniz

• Levell, J. R., et al. (2019). "Bioisosteric Replacement of the Phenyl Ring with Bicyclo[1.1.1]pentane." Annual Reports in Medicinal Chemistry.

  • Relevance: Discusses the ADME properties and metabolic hotspots of BCP deriv

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• 2. Characterization of MS/MS Product Ions for the Differentiation of Structurally Isomeric Pesticides by High-Resolution Mass Spectrometry | MDPI [mdpi.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Frontiers | The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines [frontiersin.org]